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Compound of Interest

Compound Name: Benzyl-dimethyl-phenyl-silane

CAS No.: 17938-20-4

Cat. No.: B3048673

Get Quote

CAS: 17938-20-4 | Formula: C₁₅H₁₈Si | Role: Silicon Bioisostere & Synthetic Intermediate[1][2]

Executive Summary: The Silicon Advantage in Drug
Discovery
Benzyldimethylphenylsilane represents a class of organosilanes increasingly pivotal in modern

medicinal chemistry. Beyond its role as a synthetic intermediate, it serves as a critical building

block for silicon bioisosteres—molecules where a carbon atom is replaced by silicon to

modulate lipophilicity (LogP), metabolic stability, and blood-brain barrier penetration without

significantly altering the pharmacophore's geometry.[2]

This guide is not a standard SDS. It is a technical safety and handling manual designed for

research scientists who must manipulate this compound in high-stakes drug development

environments where specific toxicological data may be sparse.

Part 1: Chemical Identity & Physical Properties
The "Fingerprint" of the Molecule
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Unlike standard reagents, Benzyldimethylphenylsilane is often synthesized in situ or used in

small batches.[2] Its physical properties dictate its handling.

Property Value / Description Technical Insight

CAS Number 17938-20-4
Unique identifier for inventory

tracking.[1]

Molecular Weight 226.39 g/mol

High MW suggests low

volatility compared to smaller

silanes.

Physical State Liquid (Standard Temp)
Viscous, likely colorless to pale

yellow.[2]

Boiling Point >250°C (est.[3] atm)
Distillable under high vacuum

(<1 mmHg).

Density ~0.95 - 0.99 g/mL

Floats on water; phases

separate easily in aqueous

workups.

Solubility Organics (DCM, THF, Toluene)
Highly lipophilic; insoluble in

water.[2]

Stability Stable (No Si-H/Si-Cl)
Unlike chlorosilanes, it resists

hydrolysis in neutral water.[2]

Expert Note: The absence of reactive Si-Cl or Si-H bonds renders this compound chemically

stable under ambient conditions. However, this stability implies persistence in the environment,

necessitating strict waste containment.

Part 2: Hazard Assessment & Toxicology
Navigating the "Data Gap" with Universal Precautions

As a specialized research chemical, Benzyldimethylphenylsilane lacks the extensive

toxicological dossier of common solvents. Therefore, we apply Structure-Activity Relationship

(SAR) analysis to predict hazards.[2]
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Predicted GHS Classifications
Based on structural analogs (e.g., Dimethylphenylsilane, Benzylsilanes)[2]

Skin Irritation (Category 2): Lipophilic nature allows dermal penetration, leading to defatting

and irritation.[2]

Eye Irritation (Category 2A): Direct contact will cause significant irritation.

Aquatic Toxicity (Chronic): Due to high LogP (estimated >4.0), it may bioaccumulate in

aquatic organisms.

The "Unknown" Factor

WARNING: Treat as a potential mutagen and reproductive toxin until proven otherwise. In drug

development, novel silanes are often precursors to bioactive molecules; assume the biological

activity of the final drug candidate applies to the intermediate.

Part 3: Safe Handling & Synthesis Protocols
From Bench to Waste: A Self-Validating Workflow

A. Engineering Controls
Ventilation: All operations must occur within a certified chemical fume hood (Face velocity >

100 fpm).

Inert Atmosphere: While not pyrophoric, air-sensitive catalysis (e.g., Palladium cross-

coupling) often used with this reagent requires Nitrogen/Argon manifolds.[2]

B. Personal Protective Equipment (PPE) Matrix
Gloves: Nitrile (0.11 mm) is sufficient for splash protection. For prolonged immersion, use

Silver Shield/4H laminates due to the compound's lipophilicity.
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Respiratory: If aerosols are generated (e.g., during rotary evaporation or sonication), use a

P95/P100 particulate filter.

C. Experimental Protocol: Silicon-Carbon Bond Formation
Context: Installing the benzyldimethylphenylsilyl group as a tracer.

Preparation: Flame-dry all glassware. Moisture inhibits the Grignard or Lithium reagents

often used to synthesize this compound.

Reaction:

Reagents: Phenylmagnesium bromide + Benzyldimethylchlorosilane (Precursor path).

Safety Check: The reaction is exothermic. Add Grignard reagent dropwise at 0°C.

Quenching: Use saturated aqueous NH₄Cl. Caution: Evolution of heat and gas.

Purification:

Flash Chromatography (SiO₂).

Hazard:[4] Silica dust inhalation. Use a wet-loading technique to minimize airborne

particulates.

Part 4: Emergency Response & Decision Logic
Fire Fighting Measures

Flammability: Combustible liquid.[3][5]

Media: CO₂, Dry Chemical, or Sand.[2] DO NOT USE WATER JETS. Water may spread the

lipophilic fire.

Combustion Products: Carbon oxides (CO, CO₂) and Silicon Oxides (SiO₂).[2]

Note: SiO₂ smoke is abrasive and damaging to lung tissue. SCBA is mandatory.

Spill Containment (The "PIG" Method)
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Protect: Evacuate immediate area and don PPE.

Isolate: Stop the source of the leak.

Group: Dike the spill using vermiculite or sand. Do not use combustible materials like

sawdust.

Part 5: Visualization of Safety Workflows
Diagram 1: Safe Handling & Synthesis Workflow
This flowchart outlines the decision-making process for handling Benzyldimethylphenylsilane in

a research setting, emphasizing the "Stop/Go" safety checks.
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Start: Reagent Reception

1. Verify SDS & CAS (17938-20-4)

2. Perform Risk Assessment
(Identify Incompatibles)

3. Don PPE:
Nitrile Gloves + Goggles + Lab Coat

4. Synthesis / Usage
(Inert Atmosphere - N2/Ar)

Spill or Leak?

Emergency Response:
Absorb with Vermiculite -> Waste

Yes

5. Disposal:
Halogen-Free Organic Waste

No
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Caption: Operational workflow for the safe intake, usage, and disposal of

Benzyldimethylphenylsilane.

Diagram 2: Emergency Response Decision Tree
A logic gate for immediate actions during fire or exposure incidents.

Incident Detected Identify Type

Fire / ThermalHeat/Flame

Human Exposure

Contact

Action: Use CO2 / Dry Sand
NO WATER JET

Skin: Wash 15m w/ Soap
(Lipophilic removal)

Dermal

Eye: Flush 15m
Consult Ophthalmologist

Ocular

Seek Medical Attention
(Provide CAS 17938-20-4)

Click to download full resolution via product page

Caption: Critical decision path for emergency response, prioritizing non-aqueous fire

suppression and decontamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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